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Naphthol AS-MX: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Naphthol AS-MX, with the IUPAC name 3-hydroxy-N-(2,4-dimethylphenyl)-2-naphthamide, is

an organic compound belonging to the family of Naphthol AS dyes. These compounds are

characterized by a 3-hydroxy-2-naphthoic acid amide core structure. While historically

significant in the dye and pigment industry, derivatives of Naphthol AS, particularly in their

phosphorylated forms, have garnered increasing interest in biomedical research for their roles

as enzyme substrates and inhibitors of critical cellular signaling pathways. This technical guide

provides a detailed overview of the chemical properties, structure, and relevant biological

activities of Naphthol AS-MX and its derivatives, tailored for a scientific audience.

Chemical Structure and Properties
The chemical structure of Naphthol AS-MX consists of a naphthalene ring system substituted

with a hydroxyl group and an amide group. The amide nitrogen is further substituted with a 2,4-

dimethylphenyl group.
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Caption: CREB-CBP Signaling Pathway and Inhibition by Naphthol AS-MX Phosphate.

Conclusion
Naphthol AS-MX is a well-characterized organic compound with a rich history in industrial

applications. While its direct biological activities are not extensively documented, its

phosphorylated derivative, Naphthol AS-MX phosphate, has emerged as a valuable tool for

researchers studying cellular signaling. As an inhibitor of the critical CREB-CBP interaction, it

provides a means to probe the downstream effects of this pathway and may serve as a lead

compound for the development of novel therapeutics targeting diseases associated with

aberrant CREB signaling. Further research into the synthesis of various Naphthol AS

derivatives and their biological evaluation is a promising area for drug discovery and

development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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